2-{5-chloro[(3,4-dimethoxyphenyl)sulfonyl]-2-methoxyanilino}-N-(2-isopropylphenyl)acetamide

• Molecular Formula: C26H29ClN2O6S
• Molecular Weight: 533 g/mol
• IUPAC Name: 2-(5-chloro-N-(3,4-dimethoxyphenyl)sulfonyl-2-methoxyanilino)-N-(2-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C26H29ClN2O6S/c1-17(2)20-8-6-7-9-21(20)28-26(30)16-29(22-14-18(27)10-12-23(22)33-3)36(31,32)19-11-13-24(34-4)25(15-19)35-5/h6-15,17H,16H2,1-5H3,(H,28,30)
• InChI Key: PLKAYMBBAPVYQX-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=CC=C1NC(=O)CN(C2=C(C=CC(=C2)Cl)OC)S(=O)(=O)C3=CC(=C(C=C3)OC)OC

Description

2-{5-chloro[(3,4-dimethoxyphenyl)sulfonyl]-2-methoxyanilino}-N-(2-isopropylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CI-994 and has been studied extensively for its pharmacological properties.

Mechanism of Action

CI-994 inhibits HDAC activity by binding to the active site of the enzyme. This leads to an increase in the acetylation of histone proteins, which results in changes in gene expression. The exact mechanism by which CI-994 induces apoptosis and cell cycle arrest is still under investigation.
Biochemical and Physiological Effects:
CI-994 has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis and cell cycle arrest in cancer cells, as well as inhibit angiogenesis and metastasis. Additionally, CI-994 has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of CI-994 is its specificity for HDAC inhibition. This makes it a valuable tool for studying the role of HDACs in various biological processes. However, one limitation of CI-994 is its relatively low potency compared to other HDAC inhibitors. This can make it difficult to achieve the desired level of inhibition in some experiments.

Future Directions

There are several potential future directions for research on CI-994. One area of interest is the development of more potent HDAC inhibitors based on the structure of CI-994. Additionally, the use of CI-994 in combination with other anticancer agents is an area of active investigation. Finally, the potential applications of CI-994 in other fields, such as neurodegenerative diseases and inflammatory disorders, warrant further investigation.

Synthesis Methods

The synthesis of CI-994 involves the reaction of 5-chloro-2-methoxybenzenesulfonamide with 3,4-dimethoxyaniline, followed by the reaction of the resulting intermediate with 2-isopropylphenylacetic acid. The final product is obtained after purification and crystallization.

Scientific Research Applications

CI-994 has been studied extensively for its potential applications in cancer treatment. It has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression. HDAC inhibitors have been shown to have anticancer effects by inducing apoptosis and cell cycle arrest in cancer cells.